Cas no 98115-14-1 (Nα,Nca-di-tert-butyloxycarbonylglutamine)

• Product Name: Nα,Nca-di-tert-butyloxycarbonylglutamine
• CAS No: 98115-14-1
• MF: C₁₅H₂₆N₂O₇
• MW: 346.376144886017
• CID: 3039065
• PubChem ID: 14484744
• Update Time: 2025-04-21

Nα,Nca-di-tert-butyloxycarbonylglutamine Chemical and Physical Properties

Names and Identifiers

• Nα,Nca-di-tert-butyloxycarbonylglutamine
• (S)-2,5-Bis((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• 98115-14-1

• Inchi： 1S/C15H26N2O7/c1-14(2,3)23-12(21)16-9(11(19)20)7-8-10(18)17-13(22)24-15(4,5)6/h9H,7-8H2,1-6H3,(H,16,21)(H,19,20)(H,17,18,22)/t9-/m0/s1
• InChI Key： IPHUFARLHDRPLC-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC(NC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 346.17400
• Monoisotopic Mass: 346.17400117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.03000
• LogP: 2.57760